Sodium Channel inhibitor 4

• Molecular Formula: C19H18ClN3O4S2
• Molecular Weight: 451.9 g/mol
• InChI: InChI=1S/C19H18ClN3O4S2/c1-19(2,27-15-7-3-13(20)4-8-15)17(24)22-14-5-9-16(10-6-14)29(25,26)23-18-21-11-12-28-18/h3-12H,1-2H3,(H,21,23)(H,22,24)
• InChIKey: XNIUVXVJNMKNQH-UHFFFAOYSA-N

Sodium Channel Inhibitor 4: Selective NaV1.7 Blocker

Sodium Channel inhibitor 4 (CAS: 587843-16-1, also designated WAY-660211) is a small-molecule aryl sulfonamide derivative (C19H18ClN3O4S2; MW 451.95) [1] disclosed in patent US20060025415 A1 as an inhibitor of voltage-gated sodium channels [2]. The compound is commercially characterized as a potent and selective inhibitor of the NaV1.7 channel isoform with a reported IC50 value of 33 nM . Its primary application context lies in neuropathic pain research, where NaV1.7 represents a genetically validated target due to its essential role in nociceptive signal transmission in sensory neurons [3].

Workflow

Patch-clamp electrophysiology, ion channel signaling

Selection

Selective NaV1.7 inhibitor with reported peripheral-restriction profile

Use Context

Neuropathic pain signaling models, sensory neuron studies

• [1] PubChem. (n.d.). Sodium Channel inhibitor 4 (CID 1301015). View Source
• [2] Gonzalez, J. E., et al. (2006). Preparation of N-(4-sulfamoylphenyl) amides as inhibitors of voltage-gated sodium channels. United States Patent Application Publication, US20060025415 A1. View Source
• [3] Dib-Hajj, S. D., et al. (2013). The NaV1.7 sodium channel: from molecule to man. Nature Reviews Neuroscience, 14(1), 49-62. View Source

Sodium Channel Inhibitor 4 vs. Other NaV1.7 Blockers

Generic substitution of sodium channel inhibitors fails due to profound differences in isoform selectivity and functional consequences. Pan-sodium channel blockers such as lidocaine, mexiletine, or tetrodotoxin (TTX) inhibit multiple NaV isoforms including NaV1.4 (skeletal muscle) and NaV1.5 (cardiac), resulting in off-target toxicity that confounds pain-specific research outcomes and precludes unambiguous target deconvolution [1]. Even within the NaV1.7-selective chemical space, compounds exhibit divergent binding modes—some target the voltage-sensor domain IV (VSD4), while others interact with the pore region—leading to marked differences in state-dependence, potency, and functional selectivity [2]. The quantitative evidence below demonstrates that Sodium Channel inhibitor 4 occupies a specific performance niche defined by its sub-100 nM NaV1.7 potency and distinct selectivity fingerprint, making it non-interchangeable with both non-selective blockers and alternative NaV1.7 inhibitors such as PF-05089771 (IC50 11 nM) or Huwentoxin-IV (IC50 26 nM) [3].

CNS Penetration Profile

PF-05089771 produces central analgesia; the peripheral restriction of this compound may not hold across all models and requires verification.

Species Potency Shift

PF-04856264 shows a ~150-fold potency drop in rat NaV1.7; verify species-specific potency for your experimental paradigm.

Limited Selectivity Data

Detailed NaV subtype selectivity data are limited; confirm the isoform profile aligns with your study requirements.

• [1] Emery, E. C., et al. (2016). NaV1.7 and other voltage-gated sodium channels as drug targets for pain relief. Expert Opinion on Therapeutic Targets, 20(8), 975-983. View Source
• [2] McCormack, K., et al. (2013). Voltage sensor interaction site for selective small molecule inhibitors of voltage-gated sodium channels. Proceedings of the National Academy of Sciences, 110(29), E2724-E2732. View Source
• [3] Peng, K., et al. (2002). Huwentoxin-IV, a novel and selective inhibitor of neuronal tetrodotoxin-sensitive voltage-gated sodium channels. Peptides, 23(6), 1119-1123. View Source

Sodium Channel Inhibitor 4: Quantitative Evidence

NaV1.7 Inhibitory Potency Comparison

Sodium Channel inhibitor 4 demonstrates sub-100 nM potency against human NaV1.7 (IC50 = 33 nM) . While PF-05089771 exhibits higher nominal potency (IC50 = 11 nM), PF-05089771's inhibition is characterized by slow onset kinetics that are concentration- and depolarization-dependent , potentially complicating acute functional assays where rapid equilibrium is required. Huwentoxin-IV, a peptidic NaV1.7 blocker, shows comparable potency (IC50 = 26 nM) but carries the liability of limited CNS penetration and immunogenicity inherent to peptide tools [1].

NaV1.7 Potency

Data to verify

This Compound

IC50 33 nM

PF-05089771

11 nM

PF-04856264

28 nM

Supports graded Nav1.7 modulation context

Cross-study comparison; validate in own assay system

Evidence Dimension	NaV1.7 Inhibition Potency (IC50)
Target Compound Data	33 nM
Comparator Or Baseline	PF-05089771: 11 nM; Huwentoxin-IV: 26 nM
Quantified Difference	Target is ~3-fold less potent than PF-05089771; Target is ~1.3-fold less potent than Huwentoxin-IV
Conditions	Human NaV1.7 expressed in heterologous cells; patch-clamp electrophysiology (assay conditions for comparators may vary)

Why This Matters

This establishes Sodium Channel inhibitor 4 as a small-molecule NaV1.7 inhibitor with potency in the clinically relevant sub-100 nM range, providing a tool option distinct from both ultra-potent (PF-05089771) and peptidic (Huwentoxin-IV) alternatives.

• [1] Klint, J. K., et al. (2012). Isolation, synthesis and characterization of ω-TRTX-Hh1a, a novel tarantula venom peptide that selectively targets NaV1.7. Biochemical Pharmacology, 84(9), 1153-1161. View Source

State-Dependent Inhibition: vs. PF-05089771

Sodium Channel inhibitor 4 exhibits markedly reduced activity against the cardiac sodium channel NaV1.5, with an IC50 value exceeding 10,000 nM [1]. This represents a >300-fold selectivity window relative to its NaV1.7 IC50 (33 nM). In contrast, non-selective sodium channel blockers such as lidocaine and mexiletine exhibit IC50 values for NaV1.5 in the low micromolar range (lidocaine IC50 ~20-100 μM for cardiac sodium current) with substantially narrower selectivity margins [2].

State Dependence

Cross-study comparable

~245-fold

Resting/Inactivated IC50 ratio (8100 nM / 33 nM)

Supports state-dependent inhibition research

PF-05089771 exhibits ~1000-fold (more state-dependent)

Evidence Dimension	NaV1.5 Cardiac Channel Inhibition (IC50)
Target Compound Data	>10,000 nM
Comparator Or Baseline	Lidocaine: ~20-100 μM (20,000-100,000 nM) for cardiac sodium current; Selectivity window (NaV1.7/NaV1.5) for target: >300-fold
Quantified Difference	Target: NaV1.5 IC50 >10,000 nM; Selectivity >300-fold. Lidocaine: limited selectivity window.
Conditions	Human NaV1.5 expressed in heterologous cells; automated electrophysiology (IonWorks Barracuda) for target compound; patch-clamp for lidocaine

Why This Matters

The >300-fold NaV1.7/NaV1.5 selectivity window of Sodium Channel inhibitor 4 reduces confounding cardiac effects in ex vivo and in vivo pain models, enabling cleaner target deconvolution compared to non-selective blockers.

• [1] BindingDB. (n.d.). BDBM50508661 (CHEMBL4524830): Sodium Channel inhibitor 4 affinity data for human NaV1.5. View Source
• [2] Sheets, M. F., & Hanck, D. A. (2007). Lidocaine block of cardiac sodium channels. Journal of Cardiovascular Electrophysiology, 18(5), 542-548. View Source

CNS-Sparing Activity Profile

Sodium Channel inhibitor 4 demonstrates DMSO solubility of 100 mg/mL (221.26 mM) , a critical parameter for achieving the high stock concentrations required for in vivo dosing or high-throughput screening formats. Its molecular weight (451.95 g/mol) and calculated LogP (~2.8) fall within favorable ranges for small-molecule tool compounds , contrasting with peptidic NaV1.7 inhibitors such as Huwentoxin-IV (MW ~4,100 Da) which face substantial formulation and bioavailability challenges [1].

CNS Profile

Class-level

Peripherally restricted (reported)

Supports peripheral mechanism isolation

Class-level inference; validate in model

Evidence Dimension	Physicochemical Properties (MW, LogP, DMSO Solubility)
Target Compound Data	MW 451.95; LogP ~2.8; DMSO solubility 100 mg/mL (221 mM)
Comparator Or Baseline	Huwentoxin-IV: MW ~4,100 Da; limited DMSO solubility and CNS penetration
Quantified Difference	Target has ~9-fold lower molecular weight and substantially higher organic solvent solubility.
Conditions	Experimental measurement (DMSO solubility); calculated LogP (ACD/Labs or similar)

Why This Matters

Favorable physicochemical properties enable flexible experimental design across in vitro, ex vivo, and in vivo paradigms, reducing technical barriers to adoption compared to peptide-based NaV1.7 inhibitors.

• [1] Cardoso, F. C., & Lewis, R. J. (2018). Sodium channel modulating peptides from venom: from tool compounds to therapeutic leads. Biochemical Pharmacology, 155, 202-213. View Source

Sodium Channel Inhibitor 4: Application Scenarios

CNS-Independent Pain Models

The sub-100 nM NaV1.7 potency and >300-fold selectivity over NaV1.5 position Sodium Channel inhibitor 4 as a suitable tool for interrogating NaV1.7-specific contributions to pain signaling in vivo. In rodent models of neuropathic pain, the compound's DMSO solubility (100 mg/mL) facilitates preparation of injectable formulations for systemic or local administration. Its favorable LogP (~2.8) supports blood-brain barrier penetration, enabling assessment of central versus peripheral NaV1.7 contributions. Researchers should validate compound exposure via plasma and tissue sampling to confirm target engagement at the reported IC50. [1]

Intermediate NaV1.7 Blockade Studies

The compound's defined NaV1.7 potency (IC50 33 nM) makes it a suitable reference inhibitor for patch-clamp characterization of gain-of-function NaV1.7 mutations linked to inherited erythromelalgia or paroxysmal extreme pain disorder. Its selectivity over NaV1.5 (>10,000 nM) minimizes confounding effects when using heterologous expression systems where endogenous channels may be present. Researchers can employ Sodium Channel inhibitor 4 as a positive control to benchmark mutant channel pharmacology against wild-type NaV1.7, enabling quantitative assessment of mutation-induced shifts in inhibitor sensitivity. [2]

High-Throughput Screening Applications

With an IC50 of 33 nM at NaV1.7 and >10,000 nM at NaV1.5, Sodium Channel inhibitor 4 serves as an effective reference compound for establishing assay windows in fluorescence-based or automated electrophysiology (e.g., IonWorks, QPatch) HTS campaigns targeting NaV1.7. Its DMSO solubility (100 mg/mL) supports preparation of compound source plates at concentrations compatible with HTS workflows. Inclusion of Sodium Channel inhibitor 4 as a control enables normalization of day-to-day assay variability and provides a benchmark for evaluating novel chemical matter emerging from screening or medicinal chemistry efforts. [3]

Application

Selection Property

Validation Focus

Peripheral neuropathic pain models

Reported peripheral-restriction profile

CNS-independent endpoint confirmation

Graded Nav1.7 modulation research

Intermediate potency context

Dose-response titration

High-concentration assay preparation

High DMSO solubility profile

Vehicle artifact minimization

State-dependent mechanism research

State-dependence ratio context

State-dependent vs. independent block comparison

• [1] Goldberg, Y. P., et al. (2012). Treatment of NaV1.7-mediated pain in inherited erythromelalgia with a novel sodium channel blocker. Pain, 153(9), 1878-1885. View Source
• [2] Dib-Hajj, S. D., et al. (2017). Sodium channels in pain disorders: pathophysiology and prospects for treatment. Pain, 158(Suppl 1), S97-S107. View Source
• [3] Trivedi, S., et al. (2018). High-throughput screening technologies for ion channel drug discovery. SLAS Discovery, 23(3), 231-243. View Source